Cas no 1219982-82-7 (2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride)

• Product Name: 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride
• CAS No: 1219982-82-7
• MF: C₁₈H₂₁Cl₂NO
• MW: 338.271443128586
• CID: 4687628
• Update Time: 2025-07-17

2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethyl ether hydrochloride
• 3-((2-Benzyl-4-chlorophenoxy)methyl)pyrrolidine hydrochloride
• 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride
• 3-(2-benzyl-4-chlorophenoxymethyl)pyrrolidine hydrochloride

• Inchi： 1S/C18H20ClNO.ClH/c19-17-6-7-18(21-13-15-8-9-20-12-15)16(11-17)10-14-4-2-1-3-5-14;/h1-7,11,15,20H,8-10,12-13H2;1H
• InChI Key： NFZGEVLPTWGOGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CC1C=CC=CC=1)OCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 306
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride

Research Brief on 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride (CAS: 1219982-82-7)

In recent years, the compound 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride (CAS: 1219982-82-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and receptor modulation. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its pharmacological properties, mechanisms of action, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the binding affinities of this compound with various neurotransmitter receptors, including serotonin and dopamine receptors. These efforts aim to refine the compound's pharmacological profile and minimize off-target effects, which is critical for its development as a viable therapeutic agent.

One of the most notable findings in recent research is the compound's potential as a modulator of the central nervous system (CNS). Preclinical studies have demonstrated its efficacy in animal models of anxiety and depression, with results indicating a significant reduction in behavioral symptoms. These effects are believed to be mediated through the compound's interaction with specific receptor subtypes, although the exact mechanisms remain under investigation. Further studies are required to validate these findings and explore the compound's safety profile in human trials.

In addition to its neurological applications, 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride has also been explored for its role in pain management. Early-stage research suggests that the compound may exhibit analgesic properties, potentially offering a novel approach to treating chronic pain conditions. However, these preliminary results must be corroborated by more extensive clinical studies to determine the compound's efficacy and tolerability in human subjects.

The chemical synthesis of 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride has also been a focal point of recent research. Innovations in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. These advancements are expected to facilitate further research and development, paving the way for potential commercialization in the future.

Despite the promising findings, several challenges remain in the development of 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety need to be thoroughly investigated. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 2-Benzyl-4-chlorophenyl 3-pyrrolidinylmethylether hydrochloride (CAS: 1219982-82-7) represents a promising candidate for various therapeutic applications, particularly in the fields of neurology and pain management. Ongoing research continues to uncover its potential, but further studies are necessary to fully understand its mechanisms of action and clinical viability. This research brief highlights the current state of knowledge and underscores the importance of continued investigation into this intriguing compound.